Welcome to the BenchChem Online Store!
molecular formula C2H5F2NO3S B8669988 2,2-Difluoroethyl sulfamate

2,2-Difluoroethyl sulfamate

Cat. No. B8669988
M. Wt: 161.13 g/mol
InChI Key: SSTTUDMGVYAULX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08513186B2

Procedure details

2,2-Difluoroethylsulfamate was synthesized according to the method presented in the synthesis of sulfamic acid cyclopropyl ester in Example 1 with the exception of utilizing 2,2-difluoroethylalcohol to obtain sulfamic acid 2,2-difluoro-ethyl ester.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One

Identifiers

REACTION_CXSMILES
C1([O:4][S:5](=[O:8])(=[O:7])[NH2:6])CC1.[F:9][CH:10]([F:13])[CH2:11][OH:12]>>[F:9][CH:10]([F:13])[CH2:11][NH:6][S:5](=[O:8])(=[O:7])[O-:4].[F:9][CH:10]([F:13])[CH2:11][O:12][S:5](=[O:7])(=[O:4])[NH2:6]

Inputs

Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(CC1)OS(N)(=O)=O
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC(CO)F

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
Type
product
Smiles
FC(CNS([O-])(=O)=O)F
Name
Type
product
Smiles
FC(COS(N)(=O)=O)F

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
© Copyright 2024 BenchChem. All Rights Reserved.